Cas no 912291-17-9 (2-({3-(trifluoromethyl)phenylmethyl}amino)ethan-1-ol)

• Product Name: 2-({3-(trifluoromethyl)phenylmethyl}amino)ethan-1-ol
• CAS No: 912291-17-9
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 1961431
• PubChem ID: 11951760
• Update Time: 2025-04-21

2-({3-(trifluoromethyl)phenylmethyl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(trifluoromethyl)phenyl]methylamino]ethanol
• 2-[3'-(trifluoromethyl)benzylamino]ethanol
• [2-(3-(trifluoromethyl)benzyl)amino]ethanol
• AM101575
• 2-(3-Trifluoromethyl-benzylamino)-ethanol
• SureCN4242842
• 2-(3-Trifluoromethylphenylamino)-ethanol
• AGN-PC-00IMMO
• 2-((3-(trifluoromethyl)benzyl)amino)ethanol
• KB-14602
• 2-({3-(trifluoromethyl)phenylmethyl}amino)ethan-1-ol
• AKOS000251130
• 912291-17-9
• 2-(3-trifluoromethylbenzylamino)ethanol
• DB-291788
• HS-3601
• DTXCID60425396
• DNYNHDFVNVLJLF-UHFFFAOYSA-O
• DTXSID20474582
• EN300-168989
• DNYNHDFVNVLJLF-UHFFFAOYSA-N
• SCHEMBL4242842
• 2-({[3-(trifluoromethyl)phenyl]methyl}amino)ethan-1-ol

• MDL： MFCD11151677
• Inchi： 1S/C10H12F3NO/c11-10(12,13)9-3-1-2-8(6-9)7-14-4-5-15/h1-3,6,14-15H,4-5,7H2
• InChI Key： DNYNHDFVNVLJLF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CNCCO)(F)F

Computed Properties

• Exact Mass: 219.08709849Da
• Monoisotopic Mass: 219.08709849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų